Cas no 7372-87-4 (1,8-Dimethylphenanthrene)
1,8-Dimethylphenanthrene structure
Product Name:1,8-Dimethylphenanthrene
1,8-Dimethylphenanthrene Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Dimethylphenanthrene
- 1,8-Dimethylphenanthren
- 1,8-dimethyl-phenanthrene
- 1,8-Dimethylphenanthrene500µg
- 1,8-Dimethylphenantren
- Phenanthrene,1,8-dimethyl
- RM0Z9BR6MF
- UNII-RM0Z9BR6MF
- FT-0721049
- LPHQUKCANLSJRU-UHFFFAOYSA-N
- DTXSID90224031
- 7372-87-4
- 3-(3-ETHOXY-4-PROPOXY-PHENYL)-ACRYLICACID
- Phenanthrene, 1,8-dimethyl-
- DTXCID90146522
-
- Inchi: 1S/C16H14/c1-11-5-3-7-15-13(11)9-10-14-12(2)6-4-8-16(14)15/h3-10H,1-2H3
- InChI Key: LPHQUKCANLSJRU-UHFFFAOYSA-N
- SMILES: C12=CC=CC(C)=C1C=CC1C(C)=CC=CC2=1
Computed Properties
- Exact Mass: 206.11000
- Monoisotopic Mass: 206.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 4.60980
1,8-Dimethylphenanthrene Related Literature
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1. The synthesis of alkylphenanthrenes relevant to the investigations on methyl vinhaticoateF. E. King,T. J. King J. Chem. Soc. 1954 1373
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2. 848. The chemistry of extractives from hardwoods. Part XV. The constitution of methyl vinhaticoateF. E. King,T. J. King J. Chem. Soc. 1953 4158
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3. 106. Synthesis of alkylphenanthrenes. Part VI. Attempts to synthesise the hydrocarbon “C16H14'” derived from strophanthidinRobert Downs Haworth,Cecil Robert Mavin,George Sheldrick J. Chem. Soc. 1934 454
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4. 296. Studies on the Diels–Alder reaction. Part II. The reaction between methylvinylcyclohexene and benzoquinoneP. A. Robins,James Walker J. Chem. Soc. 1952 1610
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J. C. Bardhan,D. Nasipuri J. Chem. Soc. 1956 350
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